Cas no 1214380-59-2 (3-(4-Iodo-3-methylphenyl)pyridine)

• Product Name: 3-(4-Iodo-3-methylphenyl)pyridine
• CAS No: 1214380-59-2
• MF: C₁₂H₁₀IN
• MW: 295.118975162506
• CID: 4964420
• Update Time: 2025-06-18

3-(4-Iodo-3-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodo-3-methylphenyl)pyridine
• 3-(4-Iodo-3-methylphenyl)pyridine

• Inchi： 1S/C12H10IN/c1-9-7-10(4-5-12(9)13)11-3-2-6-14-8-11/h2-8H,1H3
• InChI Key： DLCQHPYHGJVRPK-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 294.98580 g/mol
• Monoisotopic Mass: 294.98580 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 295.12

Additional information on 3-(4-Iodo-3-methylphenyl)pyridine

Introduction to 3-(4-Iodo-3-methylphenyl)pyridine (CAS No. 1214380-59-2)

3-(4-Iodo-3-methylphenyl)pyridine (CAS No. 1214380-59-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(4-Iodo-3-methylphenyl)pyridine consists of a pyridine ring substituted with a 4-iodo-3-methylphenyl group. The presence of the iodine atom and the methyl group imparts specific chemical and biological properties that make this compound a valuable building block in synthetic chemistry. The iodine substituent, in particular, is known for its utility in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, the use of 3-(4-Iodo-3-methylphenyl)pyridine has been explored in the context of drug discovery and development. One notable area of research involves its application as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of 3-(4-Iodo-3-methylphenyl)pyridine can effectively inhibit kinases, which are key enzymes involved in various cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

Beyond its role as an intermediate, 3-(4-Iodo-3-methylphenyl)pyridine has also been investigated for its direct biological activities. Research has demonstrated that this compound exhibits moderate to strong binding affinity to certain G protein-coupled receptors (GPCRs), which are important targets for many therapeutic drugs. The ability to modulate GPCRs can have significant implications for treating conditions such as cardiovascular diseases, metabolic disorders, and psychiatric disorders.

The synthetic accessibility of 3-(4-Iodo-3-methylphenyl)pyridine further enhances its utility in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, including Suzuki-Miyaura coupling reactions and direct arylation protocols. These methods not only improve the yield and purity of the final product but also allow for the introduction of diverse functional groups, thereby expanding its chemical diversity and potential applications.

In addition to its medicinal applications, 3-(4-Iodo-3-methylphenyl)pyridine has found use in other areas of scientific research. For example, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit interesting electronic and magnetic properties, making them valuable for applications in materials science and catalysis.

The environmental impact and safety profile of 3-(4-Iodo-3-methylphenyl)pyridine are also important considerations. Studies have shown that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its synthesis and use.

In conclusion, 3-(4-Iodo-3-methylphenyl)pyridine (CAS No. 1214380-59-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential tool for researchers aiming to develop innovative solutions to complex biological and chemical challenges. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.